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Compound of Interest

4-(Bromomethyl)-2,6-
Compound Name:
dichloropyridine

Cat. No.: B062455

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Bromomethyl)-2,6-
dichloropyridine, a key heterocyclic building block in synthetic and medicinal chemistry. It
covers the compound's core properties, synthesis, and applications, with detailed experimental
protocols and data presented for practical laboratory use.

Core Compound Properties

4-(Bromomethyl)-2,6-dichloropyridine is a trifunctionalized pyridine derivative valued for its
utility as a chemical intermediate. The presence of two chlorine atoms and a reactive
bromomethyl group makes it a versatile precursor for the synthesis of a wide range of more
complex molecules.

Physicochemical and Spectroscopic Data

The key properties of 4-(Bromomethyl)-2,6-dichloropyridine are summarized in the table
below. Note that some physical properties are predicted values based on computational
models, as experimental data is not widely published.
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Property Value Reference(s)
CAS Number 175204-45-2 [1]12]13]
Molecular Formula CeH4BrCIzN [1][2][3]14]
Molecular Weight 240.91 g/mol [11[2]

Pale yellow solid / Crystalline
Appearance [1][4]

Powder
Purity > 95% (HPLC) [4]

Storage Conditions

Store at 0-8°C or in a freezer
at -20°C in a dark place under

an inert atmosphere.

[1]5]

Boiling Point 299.2 + 35.0 °C (Predicted) [11[2]
Density 1.770 + 0.06 g/cm? (Predicted) [1][2]
pKa -3.01 + 0.10 (Predicted) [1]
SMILES C1=C(C=C(N=C1CI)CI)CBr [6]
inChi INChl=1S/C6H4BrCI2N/c7-3-4- 6]

1-5(8)10-6(9)2-4/h1-2H,3H2

Chemical Structure

The structure of 4-(Bromomethyl)-2,6-dichloropyridine features a central pyridine ring with
chlorine atoms at positions 2 and 6, and a bromomethyl group at position 4.
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Figure 1: 2D Structure of 4-(Bromomethyl)-2,6-dichloropyridine.

Synthesis and Experimental Protocols

While specific literature detailing the synthesis of 4-(Bromomethyl)-2,6-dichloropyridine is
scarce, a standard and reliable method is the radical bromination of its precursor, 2,6-dichloro-
4-methylpyridine. The following protocol is based on well-established procedures for the
bromination of similar heterocyclic methyl groups.

Synthesis of 4-(Bromomethyl)-2,6-dichloropyridine

The primary synthetic route involves the reaction of 2,6-dichloro-4-methylpyridine with a
bromine source, such as N-bromosuccinimide (NBS), initiated by a radical initiator like
azobisisobutyronitrile (AIBN).
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Reactants & Reagents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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